Cas no 1261728-10-2 (6-(Difluoromethoxy)-2-iodobenzothiazole)

• Product Name: 6-(Difluoromethoxy)-2-iodobenzothiazole
• CAS No: 1261728-10-2
• MF: C₈H₄F₂INOS
• MW: 327.0897397995
• MDL: MFCD18416106
• CID: 4820693
• Update Time: 2025-07-21

6-(Difluoromethoxy)-2-iodobenzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethoxy)-2-iodobenzothiazole

• MDL： MFCD18416106
• Inchi： 1S/C8H4F2INOS/c9-7(10)13-4-1-2-5-6(3-4)14-8(11)12-5/h1-3,7H
• InChI Key： VVCUIJYFKAOULP-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC(=CC=2S1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 4
• Topological Polar Surface Area: 50.4

Additional information on 6-(Difluoromethoxy)-2-iodobenzothiazole

Introduction to 6-(Difluoromethoxy)-2-iodobenzothiazole (CAS No. 1261728-10-2) and Its Emerging Applications in Chemical Biology

6-(Difluoromethoxy)-2-iodobenzothiazole, identified by the CAS number 1261728-10-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications in drug discovery and molecular research. This compound belongs to the benzothiazole class, a scaffold widely recognized for its biological activity and utility in pharmaceutical development. The presence of both an iodo substituent at the 2-position and a difluoromethoxy group at the 6-position imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration.

The benzothiazole core is a well-documented pharmacophore, frequently encountered in therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. Its aromatic system allows for facile functionalization, enabling chemists to design derivatives with tailored biological properties. The iodo atom, located at the 2-position, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biologically active compounds, including small-molecule inhibitors and probes.

The difluoromethoxy group introduces electron-withdrawing effects through the fluorine atoms, which can modulate the reactivity and binding affinity of the molecule. Fluoro substitution is a common strategy in medicinal chemistry to enhance metabolic stability, improve pharmacokinetic profiles, and increase binding affinity to biological targets. The combination of these two functional groups in 6-(Difluoromethoxy)-2-iodobenzothiazole makes it an attractive building block for medicinal chemists seeking to develop novel therapeutics.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify compounds with potential therapeutic value. The structural features of 6-(Difluoromethoxy)-2-iodobenzothiazole have been explored using virtual screening approaches to identify hits against various biological targets. For instance, studies have demonstrated its potential as a scaffold for developing kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer progression. The iodine atom facilitates the introduction of additional functionalities via cross-coupling reactions, allowing for the generation of libraries of derivatives with optimized binding properties.

Moreover, the benzothiazole moiety has been shown to exhibit antimicrobial and anti-inflammatory activities. Research has highlighted its role in modulating immune responses and inhibiting pathogenic bacteria. The difluoromethoxy group may contribute to these effects by influencing the molecule's interaction with biological targets. Preclinical studies have begun to explore the pharmacological profile of derivatives derived from 6-(Difluoromethoxy)-2-iodobenzothiazole, providing insights into their efficacy and safety profiles.

The synthesis of 6-(Difluoromethoxy)-2-iodobenzothiazole involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 2-aminothiophene-3-carboxylic acid or 2-aminothiophene-3-methylcarboxylic acid, the benzothiazole core can be constructed through cyclization reactions. Subsequent halogenation and functional group transformations yield the desired product. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing reaction times and improving yields.

The versatility of 6-(Difluoromethoxy)-2-iodobenzothiazole extends beyond pharmaceutical applications. In materials science, benzothiazole derivatives have been investigated for their optical properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. The electron-withdrawing nature of the difluoromethoxy group can influence charge transport properties, making this compound a candidate for developing novel optoelectronic materials.

In conclusion, 6-(Difluoromethoxy)-2-iodobenzothiazole (CAS No. 1261728-10-2) represents a promising compound with diverse applications in chemical biology and drug discovery. Its unique structural features—comprising a benzothiazole core with an iodine substituent at the 2-position and a difluoromethoxy group at the 6-position—make it a valuable intermediate for synthetic chemistry and a candidate for further exploration as a therapeutic agent. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in both academic and industrial settings.